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An In-Depth Technical Guide to (4-Methoxycyclohexyl)methanol: Molecular Structure,
Properties, and Analysis

Introduction

(4-Methoxycyclohexyl)methanol is a saturated alicyclic alcohol characterized by a
cyclohexane scaffold bearing two distinct functional groups: a primary alcohol (-CH20H) and a
methoxy ether (-OCHSs). Its molecular formula is CsH1602 and it has a molecular weight of
approximately 144.21 g/mol [1][2]. The 1,4-disubstitution pattern on the cyclohexane ring gives
rise to stereoisomerism, a critical aspect of its chemistry. While not as extensively documented
as some related compounds like 4-Methylcyclohexanemethanol (MCHM), its bifunctional nature
—offering sites for both ether and alcohol chemistry—makes it a molecule of interest for
researchers in organic synthesis, medicinal chemistry, and materials science. This guide
provides a detailed examination of its molecular structure, physicochemical properties, and the
analytical methodologies required for its definitive characterization.

Molecular Structure and Stereochemistry
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The chemical identity and reactivity of (4-Methoxycyclohexyl)methanol are fundamentally
dictated by its three-dimensional structure. Understanding its core scaffold and the spatial
arrangement of its substituents is paramount for any application.

Core Structure and Conformational Analysis

The molecule is built upon a cyclohexane ring, which preferentially adopts a low-energy "chair"
conformation to minimize angular and torsional strain. The methoxy (-OCHs) and
hydroxymethyl (-CH20H) groups are located at opposite ends of the ring in a 1,4-relationship.
In the chair conformation, substituents can occupy one of two positions: axial (perpendicular to
the ring's plane) or equatorial (in the plane of the ring). Equatorial positions are generally more
stable for larger substituent groups as they avoid 1,3-diaxial interactions, a form of steric
hindrance.

Diastereomerism: cis and trans Isomers

The 1,4-disubstitution pattern results in two distinct diastereomers: cis and trans.

¢ trans Isomer: The two substituents are on opposite faces of the cyclohexane ring. In the
most stable chair conformation, both the methoxy and hydroxymethyl groups can occupy
equatorial positions, leading to a highly stable, low-energy state.

 cis Isomer: The two substituents are on the same face of the ring. In any chair conformation,
one group must be axial while the other is equatorial. The ring will rapidly flip between two
chair forms, but the conformation where the bulkier group (hydroxymethyl) occupies the
equatorial position is generally favored.

The distinction between these isomers is not trivial; they are unique compounds with different
physical properties, spectroscopic signatures, and biological activities[3].

Caption: Chair conformations of trans and cis isomers.

Physicochemical Properties

A summary of the key computed and identifying properties for (4-
Methoxycyclohexyl)methanol is provided below. This data is essential for laboratory
handling, analytical method development, and computational modeling.
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Property Value Source
(4-
IUPAC Name PubChem[1]
methoxycyclohexyl)methanol
Molecular Formula CsH1602 PubChem[1]
Molecular Weight 144.21 g/mol PubChem[1]
CAS Number 101869-74-3 PubChem[1]
Canonical SMILES cocicce(cenco PubChem[1]

NCHJRCMIGDFPBX-
InChiKey PubChem[1]
UHFFFAOYSA-N

Hydrogen Bond Donor Count 1 PubChem[1]
Hydrogen Bond Acceptor

2 PubChem
Count
XLogP3-AA (logP) 0.9 PubChem[1]

Warning: Causes skin irritation, )

o ) o European Chemicals Agency

GHS Hazard Classification serious eye irritation, and may

_ . (ECHA)[1]
cause respiratory irritation.

Spectroscopic and Analytical Characterization

Definitive structural elucidation and differentiation between the cis and trans isomers require a
suite of spectroscopic techniques. Each method provides a unique piece of the structural
puzzle.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for determining the detailed structure and stereochemistry of (4-
Methoxycyclohexyl)methanol.

e 'H NMR: The proton NMR spectrum would reveal key signals: a singlet around 3.3 ppm for
the three methoxy (-OCH?s) protons, a doublet or triplet around 3.5 ppm for the two
hydroxymethyl (-CH20H) protons, and a broad multiplet between 1.0-2.2 ppm for the
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cyclohexane ring protons. The width and coupling constants of the protons at C1 and C4 (the
carbons bearing the substituents) are highly diagnostic of their axial or equatorial orientation,
allowing for unambiguous assignment of the cis and trans isomers.

e 13C NMR: The carbon spectrum would show eight distinct signals. The methoxy carbon
would appear around 56 ppm, the hydroxymethyl carbon around 68 ppm, and the
cyclohexane carbons in the 25-45 ppm range. The exact chemical shifts would differ slightly
but measurably between the two isomers.

e 2D NMR (COSY, HSQC): Techniques like COSY would confirm proton-proton couplings
within the ring, while HSQC would correlate each proton with its directly attached carbon,
enabling full assignment of the spectra[4].

Infrared (IR) Spectroscopy

IR spectroscopy is used to confirm the presence of key functional groups based on their
vibrational frequencies[5]. The IR spectrum of (4-Methoxycyclohexyl)methanol would be
characterized by:

e A strong, broad absorption band in the region of 3200-3600 cm~1 corresponding to the O-H
stretching vibration of the primary alcohol group.

e Multiple sharp absorption bands between 2850-3000 cm~* due to the C-H stretching of the
sp3 hybridized carbons in the cyclohexane ring and methyl groups.

e Adistinct C-O stretching band for the ether linkage around 1100 cm~* and another for the
primary alcohol around 1050 cm~1[5].

Mass Spectrometry (MS)

Electron-Impact Mass Spectrometry (EI-MS) serves to confirm the molecular weight and
provides structural information through fragmentation patterns[5]. The mass spectrum should
show a molecular ion peak (M*) at m/z = 144. Subsequent fragmentation could involve the loss
of water (m/z = 126), a methoxy radical (m/z = 113), or a hydroxymethyl radical (m/z = 113),
providing further evidence for the proposed structure.
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Caption: A typical analytical workflow for compound characterization.

Synthetic Considerations

While specific, optimized synthetic procedures for (4-Methoxycyclohexyl)methanol are not
widely published, a plausible and logical pathway can be designed based on established
organic chemistry principles, similar to the synthesis of related molecules|[6].

Proposed Synthetic Pathway

A robust synthesis can be envisioned starting from 4-oxocyclohexanecarboxylic acid. The
strategy involves protecting the carboxylic acid, reducing the ketone, methylating the resulting
alcohol, and finally reducing the protected acid to the target primary alcohol.
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Experimental Protocol (Hypothetical)

Step 1: Esterification of 4-Oxocyclohexanecarboxylic Acid

Dissolve 4-oxocyclohexanecarboxylic acid (1.0 eq) in methanol.
Add a catalytic amount of sulfuric acid (H2SOa).
Reflux the mixture for 4-6 hours until TLC analysis indicates completion.

Neutralize, extract with an organic solvent, and concentrate to yield methyl 4-
oxocyclohexanecarboxylate. Causality: This Fischer esterification protects the carboxylic
acid as a methyl ester, preventing it from reacting with subsequent reagents.

Step 2: Reduction of the Ketone

Dissolve the keto-ester from Step 1 in methanol or ethanol at O °C.
Add sodium borohydride (NaBHa4) (1.1 eq) portion-wise.
Stir for 1-2 hours until the reaction is complete.

Quench the reaction carefully with water, extract, and purify to yield methyl 4-
hydroxycyclohexanecarboxylate (as a mix of cis and trans isomers). Causality: NaBHa is a
mild reducing agent that selectively reduces the ketone to a secondary alcohol without
affecting the less reactive ester group.

Step 3: Williamson Ether Synthesis

Dissolve the hydroxy-ester from Step 2 in anhydrous THF.
Add sodium hydride (NaH) (1.2 eq) at 0 °C and stir for 30 minutes.

Add methyl iodide (CHsl) (1.2 eq) and allow the reaction to warm to room temperature
overnight.

Quench with water, extract, and purify to obtain methyl 4-methoxycyclohexanecarboxylate.
Causality: This classic ether synthesis first forms an alkoxide with a strong base (NaH),
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which then acts as a nucleophile to displace iodide from CHsl, forming the desired methoxy
group.

Step 4: Reduction of the Ester

Dissolve the methoxy-ester from Step 3 in anhydrous THF or diethyl ether.

e Add the solution dropwise to a suspension of lithium aluminum hydride (LiAIH4) (1.5 eq) in
the same solvent at 0 °C.

e Stir for 2-4 hours.

o Perform a sequential Fieser workup (water, then NaOH solution, then water), filter the
aluminum salts, and concentrate the filtrate.

 Purify the crude product via column chromatography to separate the cis and trans isomers of
(4-Methoxycyclohexyl)methanol. Causality: LiAlHa4 is a powerful reducing agent required to
reduce the stable ester functional group to a primary alcohol.

Conclusion

(4-Methoxycyclohexyl)methanol is a structurally well-defined bifunctional molecule whose
chemistry is dominated by its cyclohexane framework and the stereochemical relationship
between its methoxy and hydroxymethyl groups. The existence of stable and separable cis and
trans diastereomers is its most significant structural feature. While detailed application data is
sparse, its architecture makes it a valuable building block for creating more complex molecules.
The analytical techniques and synthetic strategies outlined in this guide provide a
comprehensive framework for researchers and drug development professionals to confidently
synthesize, characterize, and utilize this versatile compound in their work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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